Cas no 561012-67-7 (3-1-(3-Methoxyphenyl)-2-nitroethyl-1H-indole)

• Product Name: 3-1-(3-Methoxyphenyl)-2-nitroethyl-1H-indole
• CAS No: 561012-67-7
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 3106143
• PubChem ID: 3785366
• Update Time: 2025-09-22

3-1-(3-Methoxyphenyl)-2-nitroethyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-[1-(3-Methoxy-phenyl)-2-nitro-ethyl]-1H-indole
• EN300-06639
• G38340
• Z56931697
• 3-[1-(3-methoxyphenyl)-2-nitroethyl]-1H-indole
• SR-01000045326
• 561012-67-7
• CS-0220430
• AKOS034466479
• SR-01000045326-1
• 3-1-(3-Methoxyphenyl)-2-nitroethyl-1H-indole

• Inchi： 1S/C17H16N2O3/c1-22-13-6-4-5-12(9-13)16(11-19(20)21)15-10-18-17-8-3-2-7-14(15)17/h2-10,16,18H,11H2,1H3
• InChI Key： MXUILFQSBWQEFA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C[N+](=O)[O-])C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 296.11609238Da
• Monoisotopic Mass: 296.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.8Ų